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Compound of Interest

Compound Name: Carbendazim-captafol mixt.

Cat. No.: B15475145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of a

mixture of Carbendazim and Captafol. Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection.

Immediate Safety and Disposal Plan
The Carbendazim-Captafol mixture must be treated as hazardous waste. Due to the banned

status of Captafol in many regions, including the United States, and the toxicity of

Carbendazim, specific and stringent disposal protocols are required.[1][2][3][4] The primary

directive is to comply with all local, state, and national regulations governing hazardous waste

disposal.[2]

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling the mixture, ensure all personnel are

equipped with appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat. A respirator may be necessary if there is a risk of aerosolization.

Containment: Secure the Carbendazim-Captafol mixture in a clearly labeled, sealed, and

non-reactive container. The label should explicitly state "Hazardous Waste" and list the

chemical constituents.
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Segregation: Store the container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Consult Local Authorities: Contact your institution's Environmental Health and Safety (EHS)

department or the local hazardous waste disposal authority to determine the specific

disposal requirements for this mixture. Given Captafol's restricted status, specialized

disposal routes may be necessary.

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company. Do not attempt to dispose of this mixture through standard laboratory waste

streams, down the drain, or by incineration in a standard facility.[2]

Spill Management: In the event of a spill, immediately evacuate the area and prevent entry.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand). Collect the absorbed material into a sealed, labeled hazardous waste

container. Ventilate the area and decontaminate surfaces with a suitable cleaning agent.

Quantitative Data Presentation
The following table summarizes key quantitative data for Carbendazim and Captafol to aid in

risk assessment and handling.

Property Carbendazim Captafol

Chemical Formula C9H9N3O2 C10H9Cl4NO2S

Molecular Weight 191.19 g/mol [5] 349.1 g/mol [1]

Melting Point >300 °C (decomposes)[5] 160-162 °C[2][6]

Water Solubility 8 mg/L (at pH 7, 25 °C)[7] 1.4 mg/L (at 20 °C)[1]

LD50 (Oral, Rat) >10,000 mg/kg[7]
6,780 mg/kg (male), 6,330

mg/kg (female)[1]

Half-life in Soil
Moderately persistent, can be

several months[8]

< 3 to 8 days in various soil

types[1]

Experimental Protocols for Degradation
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While direct disposal through a certified hazardous waste facility is the primary

recommendation, research into degradation methods for these compounds can inform potential

future treatment technologies. The following summarizes experimental approaches for the

degradation of Carbendazim and Captafol.

Carbendazim Degradation:

Microbial Degradation: Numerous studies have demonstrated the capability of various

microbial strains to degrade Carbendazim. A common pathway involves the hydrolysis of

Carbendazim to 2-aminobenzimidazole (2-AB).[9][10] For example, Bacillus velezensis HY-

3479 has been shown to degrade 76.99% of a 250 mg/L Carbendazim solution within 48

hours in a minimal salt medium.[11]

Chemical Oxidation: Advanced oxidation processes have been shown to be effective. For

instance, the use of Ferrate(VI) under near-neutral pH conditions can achieve significant

degradation. In one study, 96.9% of Carbendazim was removed at a pH of 7.8 with a specific

molar ratio of Fe(VI) to Carbendazim.[12] The degradation proceeds through hydroxylation,

removal of the methoxyl group, and cleavage of the C–N/C=N bond.[12]

Captafol Degradation:

Hydrolysis: Captafol is susceptible to hydrolysis, especially under alkaline conditions.[2] The

reaction yields tetrahydrophthalimide (THPI), chloride ions, dichloroacetic acid, and inorganic

sulfur compounds.[2]

Reaction with Sulfhydryl Compounds: In the presence of sulfhydryl compounds, Captafol

degrades rapidly at neutral or slightly alkaline pH to form tetrahydrophthalimide and chloride

ions.[2] This reaction is significantly faster than hydrolysis and is likely the dominant

degradation pathway in biological systems.[2]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of the Carbendazim-Captafol mixture.
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Caption: Disposal workflow for Carbendazim-Captafol mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15475145?utm_src=pdf-custom-synthesis
http://extoxnet.orst.edu/pips/captafol.htm
https://www.inchem.org/documents/jmpr/jmpmono/v069pr04.htm
https://www.ncbi.nlm.nih.gov/books/NBK590778/
https://en.wikipedia.org/wiki/Captafol
https://www.chembk.com/en/chem/carbendazim
https://pubchem.ncbi.nlm.nih.gov/compound/Captafol
https://www.inchem.org/documents/hsg/hsg/hsg82_e.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/116.htm
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2024.1424825/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11349639/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11349639/
https://www.researchgate.net/publication/373948139_Microbial_degradation_of_the_benzimidazole_fungicide_carbendazim_by_Bacillus_velezensis_HY-3479
https://www.mdpi.com/2071-1050/14/20/13678
https://www.benchchem.com/product/b15475145#carbendazim-captafol-mixt-proper-disposal-procedures
https://www.benchchem.com/product/b15475145#carbendazim-captafol-mixt-proper-disposal-procedures
https://www.benchchem.com/product/b15475145#carbendazim-captafol-mixt-proper-disposal-procedures
https://www.benchchem.com/product/b15475145#carbendazim-captafol-mixt-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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